Cas no 1821827-16-0 (Cis-tert-butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate)

• Product name: Cis-tert-butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate
• CAS No: 1821827-16-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 4619777

Cis-tert-butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cis-Tert-Butyl 2-(Hydroxymethyl)-3-Methylpyrrolidine-1-Carboxylate(WX641016)
• Cis-Tert-Butyl 2-(Hydroxymethyl)-3-Methylpyrrolidine-1-Carboxylate
• (2R,3S)-tert-Butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2R,3S)-
• Cis-tert-butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C11H21NO3/c1-8-5-6-12(9(8)7-13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m0/s1
• InChI Key： FPUBEXOAVGKKCY-IUCAKERBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C)[C@@H]1CO

Additional information on Cis-tert-butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate

Comprehensive Overview of Cis-tert-butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate (CAS No. 1821827-16-0)

In the realm of fine chemicals and pharmaceutical intermediates, Cis-tert-butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate (CAS No. 1821827-16-0) has garnered significant attention due to its versatile applications in drug discovery and organic synthesis. This compound, characterized by its pyrrolidine backbone and hydroxymethyl functional group, serves as a critical building block for designing bioactive molecules. Researchers and manufacturers alike are increasingly exploring its potential, especially in the context of chiral synthesis and asymmetric catalysis, which are pivotal in modern medicinal chemistry.

The structural uniqueness of Cis-tert-butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate lies in its stereochemistry, which enables precise control over molecular interactions. This attribute aligns with the growing demand for enantioselective synthesis in pharmaceuticals, where purity and specificity are paramount. Recent trends in green chemistry have also spotlighted this compound, as its derivatives can be synthesized using sustainable methods, reducing environmental impact. Keywords such as "pyrrolidine derivatives", "chiral intermediates", and "tert-butyl protection" frequently appear in academic and industrial discussions, reflecting its relevance.

From a synthetic perspective, Cis-tert-butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate is often employed in the construction of N-heterocycles, a class of compounds widely used in agrochemicals and APIs (Active Pharmaceutical Ingredients). Its carboxylate moiety offers stability under various reaction conditions, making it a preferred choice for multi-step syntheses. Additionally, the compound's compatibility with cross-coupling reactions and click chemistry has expanded its utility in bioconjugation and proteomics, areas gaining traction in biotech research.

Market insights reveal that queries like "synthesis of pyrrolidine carboxylates" and "applications of tert-butyl protected hydroxymethyl groups" are surging in search engines, underscoring the compound's industrial significance. Furthermore, the rise of AI-driven drug discovery has amplified interest in such intermediates, as they serve as inputs for predictive modeling and virtual screening. The compound's role in peptide mimetics and small-molecule inhibitors further cements its position as a key player in addressing unmet medical needs.

Quality control and scalability are critical considerations for Cis-tert-butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate. Advanced analytical techniques like HPLC, NMR, and mass spectrometry ensure its purity and consistency, meeting stringent regulatory standards. As the pharmaceutical industry shifts toward continuous manufacturing, this compound's robust synthetic pathways align well with flow chemistry methodologies, enhancing efficiency and yield.

In conclusion, Cis-tert-butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate (CAS No. 1821827-16-0) exemplifies the intersection of innovation and practicality in chemical synthesis. Its multifaceted applications, coupled with emerging trends like sustainable chemistry and computational drug design, ensure its enduring relevance. For researchers and industry professionals, understanding its properties and potential is essential to leveraging its full capabilities in next-generation scientific endeavors.